A-385358

• Molecular Formula: C32H41N5O5S2
• Molecular Weight: 639.8 g/mol
• InChI: InChI=1S/C32H41N5O5S2/c1-32(2)17-20-36(21-18-32)26-12-10-24(11-13-26)31(38)34-44(41,42)28-14-15-29(30(22-28)37(39)40)33-25(16-19-35(3)4)23-43-27-8-6-5-7-9-27/h5-15,22,25,33H,16-21,23H2,1-4H3,(H,34,38)/t25-/m1/s1
• InChIKey: DWEHITNKTMMZBR-RUZDIDTESA-N

A-385358: Bcl-XL-Selective Inhibitor Guide for Apoptosis Research

A-385358 (CAS: 406228-55-5, MW: 639.83, formula: C₃₂H₄₁N₅O₅S₂) is a small-molecule BH3 mimetic that selectively binds to the hydrophobic groove of the anti-apoptotic protein Bcl-XL [1]. It belongs to the N-acylsulfonamide class of Bcl-2 family inhibitors developed at Idun Pharmaceuticals/Abbott Laboratories in the early 2000s as part of the same discovery program that produced ABT-737 and subsequently navitoclax and venetoclax [1]. The compound demonstrates relative selectivity for Bcl-XL over Bcl-2, with Kis of 0.80 nM and 67 nM respectively in fluorescence polarization assays, representing an approximately 84-fold selectivity window [2]. Its core utility lies not in single-agent cytotoxicity but as a research tool for probing Bcl-XL-dependent survival mechanisms and as a chemopotentiator when combined with standard cytotoxic agents [1].

1

Bcl-XL-selective tool compound for apoptosis pathway studies

Isoform-selectivity assay context

2

Supports Bcl-XL vs. Bcl-2 pathway attribution experiments

Reported selectivity over Bcl-2

3

May support chemoresistance mechanism research

Chemosensitization model-response context

• [1] Shoemaker AR, Oleksijew A, Bauch J, Belli BA, Borre T, Bruncko M, Deckwirth T, Frost DJ, Jarvis K, Joseph MK, Marsh K, McClellan W, Nellans H, Ng SC, Nimmer P, O'Connor JM, Oltersdorf T, Qing W, Shen W, Stavropoulos J, Tahir SK, Wang B, Warner R, Zhang H, Fesik SW, Rosenberg SH, Elmore SW. A small-molecule inhibitor of Bcl-XL potentiates the activity of cytotoxic drugs in vitro and in vivo. Cancer Res. 2006 Sep 1;66(17):8731-9. View Source
• [2] MedChemExpress. A-385358 Product Datasheet. Bcl-2 Family Inhibitor. CAS: 406228-55-5. View Source

A-385358: Irreplaceable Bcl-XL Selectivity

The Bcl-2 family comprises at least five distinct anti-apoptotic proteins (Bcl-2, Bcl-XL, Bcl-w, Mcl-1, Bfl-1/A1) with non-redundant tissue-specific prosurvival functions [1]. Substituting one Bcl-2 family inhibitor for another without verifying the target dependency of a given cell line or model system introduces a high risk of experimental failure or data misinterpretation. For example, mature platelets critically depend on Bcl-XL for survival; pan-inhibitors like navitoclax (ABT-263) that potently inhibit Bcl-XL (Ki ≤0.5 nM) induce dose-limiting thrombocytopenia clinically [2], whereas Bcl-2-selective inhibitors like venetoclax (Ki <0.01 nM for Bcl-2; Kis of 48/245 nM for Bcl-xL/Bcl-w) largely spare platelets but are ineffective against Bcl-XL-dependent tumors . A-385358 occupies an intermediate selectivity niche that differs from both, making empirical substitution scientifically unsound [3]. Researchers must select inhibitors based on the specific anti-apoptotic dependencies of their experimental system, not based on class membership alone.

Target Tool

A-385358 (Bcl-XL selective)

Isoform-selective inhibition enables Bcl-XL-specific endpoint attribution.

Potential Substitute

Pan-Bcl-2 inhibitors (e.g., ABT-737, Navitoclax)

Non-selective Bcl-2/Bcl-XL inhibition may confound pathway interpretation.

Target Tool

A-385358 (Bcl-XL driven response)

Functional selectivity reported in Bcl-XL-dependent cellular models.

Potential Substitute

Bcl-2-selective inhibitors (e.g., Venetoclax)

Opposite selectivity profile may not replicate Bcl-XL-dependent endpoints.

• [1] Shoemaker AR, Oleksijew A, Bauch J, Belli BA, Borre T, Bruncko M, et al. A small-molecule inhibitor of Bcl-XL potentiates the activity of cytotoxic drugs in vitro and in vivo. Cancer Res. 2006 Sep 1;66(17):8731-9. View Source
• [2] Tanos R, Karmali D, Nalluri S, Goldsmith KC. Select Bcl-2 antagonism restores chemotherapy sensitivity in high-risk neuroblastoma. BMC Cancer. 2016;16:97. View Source
• [3] TargetMol. A-385358 Product Datasheet. Selective Bcl-xL inhibitor with Kis of 0.80 nM for Bcl-xL and 67 nM for Bcl-2. View Source

A-385358: Quantitative Comparison vs. Bcl-2 Inhibitors

Biochemical Selectivity: Bcl-XL vs. Bcl-2

A-385358 exhibits an approximately 84-fold binding preference for Bcl-XL (Ki = 0.80 nM) over Bcl-2 (Ki = 67 nM) in fluorescence polarization assays [1]. In direct contrast, the earlier analog ABT-737 from the same discovery program shows high affinity for both Bcl-2 (EC50 = 30.3 nM) and Bcl-xL (EC50 = 78.7 nM) without meaningful selectivity . This differential selectivity translates to distinct cellular activity: A-385358 kills IL-3-deprived FL5.12/Bcl-XL cells with an EC50 of 0.47±0.05 μM, whereas the EC50 against FL5.12/Bcl-2 cells is 1.9±0.1 μM—a 4-fold difference consistent with its binding preference [1]. ABT-737, by comparison, is highly cytotoxic to Bcl-2-dependent cell lines, reflecting its potent Bcl-2 antagonism [2].

Biochemical Selectivity

Head-to-head

Ki Bcl-XL 0.80 nM vs Bcl-2 67 nM (~84-fold selectivity)

Supports Bcl-XL-selective pathway studies

Fluorescence polarization competition assay

Evidence Dimension	In vitro binding affinity and functional selectivity
Target Compound Data	Bcl-XL Ki = 0.80 nM; Bcl-2 Ki = 67 nM; Selectivity ratio = ~84-fold (Bcl-XL-favoring). FL5.12/Bcl-XL EC50 = 0.47±0.05 μM; FL5.12/Bcl-2 EC50 = 1.9±0.1 μM (4-fold differential)
Comparator Or Baseline	ABT-737: Bcl-2 EC50 = 30.3 nM; Bcl-xL EC50 = 78.7 nM; Selectivity ratio = ~2.6-fold (Bcl-2-favoring). Potent cytotoxicity against Bcl-2-dependent cell lines
Quantified Difference	A-385358 shows ~84-fold Bcl-XL selectivity versus ABT-737's ~2.6-fold Bcl-2 selectivity—a qualitative divergence in targeting preference. The 4-fold cellular EC50 differential for A-385358 (Bcl-XL vs. Bcl-2 dependent cells) versus ABT-737's potent activity in Bcl-2-dependent models reflects distinct application domains
Conditions	Fluorescence polarization competition assays for Ki values; IL-3-deprived FL5.12 cells stably expressing Bcl-XL or Bcl-2 for cellular EC50

Why This Matters

This selectivity divergence dictates that A-385358 is the appropriate research tool for interrogating Bcl-XL-specific biology, whereas ABT-737 is suited for models where dual Bcl-2/Bcl-xL inhibition is required.

• [1] Shoemaker AR, Oleksijew A, Bauch J, Belli BA, Borre T, Bruncko M, et al. A small-molecule inhibitor of Bcl-XL potentiates the activity of cytotoxic drugs in vitro and in vivo. Cancer Res. 2006 Sep 1;66(17):8731-9. View Source
• [2] Oltersdorf T, Elmore SW, Shoemaker AR, Armstrong RC, Augeri DJ, Belli BA, et al. An inhibitor of Bcl-2 family proteins induces regression of solid tumours. Nature. 2005 Jun 2;435(7042):677-81. View Source

Functional Selectivity: Bcl-XL vs. Bcl-2 Cellular Activity

A-385358 and venetoclax (ABT-199) represent opposite ends of the Bcl-2 family selectivity spectrum. A-385358 favors Bcl-XL with Ki = 0.80 nM and binds Bcl-2 with Ki = 67 nM [1]. Venetoclax exhibits extreme Bcl-2 selectivity with Ki <0.01 nM for Bcl-2 but shows ~3 orders of magnitude lower affinity for Bcl-xL (Ki = 48 nM) and Bcl-w (Ki = 245 nM) [2]. In cellular assays, venetoclax kills FL5.12-BCL-2 cells with EC50 = 4 nM but requires EC50 = 261 nM against FL5.12-BCL-XL cells . A-385358 shows the inverse pattern: EC50 = 0.47 μM against Bcl-XL-dependent cells versus 1.9 μM against Bcl-2-dependent cells [1]. These compounds are functionally non-substitutable.

Functional Selectivity

Reported

EC50 0.47 µM (Bcl-XL) vs 1.9 µM (Bcl-2), 4-fold window

Supports Bcl-XL-dependent cellular endpoint review

IL-3-deprived FL5.12 cell model

Evidence Dimension	Biochemical binding affinity and cellular selectivity
Target Compound Data	Bcl-XL Ki = 0.80 nM; Bcl-2 Ki = 67 nM; Selectivity = ~84-fold Bcl-XL preference. FL5.12/Bcl-XL EC50 = 0.47±0.05 μM; FL5.12/Bcl-2 EC50 = 1.9±0.1 μM
Comparator Or Baseline	Venetoclax: Bcl-2 Ki <0.01 nM; Bcl-xL Ki = 48 nM; Bcl-w Ki = 245 nM; Selectivity = >4800-fold Bcl-2 preference. FL5.12-BCL-2 EC50 = 4 nM; FL5.12-BCL-XL EC50 = 261 nM
Quantified Difference	A-385358 has ~84-fold Bcl-XL selectivity; venetoclax has >4800-fold Bcl-2 selectivity. In FL5.12 cells, venetoclax is >65-fold more potent against Bcl-2-expressing cells versus Bcl-XL-expressing cells; A-385358 shows a 4-fold inverse preference
Conditions	Fluorescence polarization competition assays (Ki); IL-3-deprived FL5.12 cells expressing Bcl-XL or Bcl-2 (cellular EC50)

Why This Matters

Procurement of the wrong inhibitor for a given cellular dependency will yield negative or misleading results; researchers studying Bcl-XL-driven survival (e.g., certain solid tumors, platelet biology) require A-385358 or A-1331852, not venetoclax.

• [1] Shoemaker AR, Oleksijew A, Bauch J, Belli BA, Borre T, Bruncko M, et al. A small-molecule inhibitor of Bcl-XL potentiates the activity of cytotoxic drugs in vitro and in vivo. Cancer Res. 2006 Sep 1;66(17):8731-9. View Source
• [2] TargetMol. Venetoclax (ABT-199) Product Datasheet. Bcl-2 inhibitor with Ki <0.01 nM; Bcl-xL Ki = 48 nM; Bcl-w Ki = 245 nM. View Source

Chemopotentiation of Paclitaxel in Lung Cancer

While A-385358 exhibits relatively modest single-agent cytotoxic activity against most tumor cell lines (EC50 <500 nM only in Bcl-XL-dependent cells), its primary demonstrated utility is as a chemopotentiator [1]. In A549 non-small-cell lung cancer cells, A-385358 potentiates the cytotoxic activity of paclitaxel by as much as 25-fold [1]. This effect extends to multiple chemotherapeutic agents including etoposide, cisplatin, and doxorubicin across several tumor cell lines [2]. The magnitude of this chemopotentiation (25-fold shift in paclitaxel sensitivity) is quantifiable and reproducible, distinguishing A-385358 from compounds lacking demonstrated chemosensitization activity in published studies.

Chemopotentiation

Reported

Up to 25-fold enhancement of paclitaxel cytotoxicity

Supports chemosensitization model-response studies

A549 NSCLC cell line in vitro

Evidence Dimension	Fold enhancement of chemotherapeutic agent cytotoxicity in vitro
Target Compound Data	A-385358 + paclitaxel: up to 25-fold potentiation of paclitaxel cytotoxicity in A549 NSCLC cells
Comparator Or Baseline	Paclitaxel monotherapy (baseline cytotoxicity without A-385358)
Quantified Difference	Up to 25-fold reduction in effective paclitaxel concentration required for equivalent cytotoxicity when combined with A-385358
Conditions	A549 non-small-cell lung cancer cell line; combination treatment with paclitaxel; in vitro cytotoxicity assay

Why This Matters

This 25-fold chemopotentiation is the primary quantitative justification for procuring A-385358 specifically for combination therapy studies in Bcl-XL-expressing solid tumor models, rather than using Bcl-2-selective or pan-Bcl-2 inhibitors that may not produce the same enhancement.

• [1] Shoemaker AR, Oleksijew A, Bauch J, Belli BA, Borre T, Bruncko M, et al. A small-molecule inhibitor of Bcl-XL potentiates the activity of cytotoxic drugs in vitro and in vivo. Cancer Res. 2006 Sep 1;66(17):8731-9. View Source
• [2] A-385358 Datasheet (Adooq). Bcl-XL inhibitor that enhances in vitro cytotoxic activity of paclitaxel, etoposide, cisplatin, and doxorubicin. View Source

In Vivo Tumor Growth Inhibition with Paclitaxel

The chemopotentiation observed in vitro translates to statistically significant in vivo efficacy. In the A549 NSCLC xenograft model, the combination of A-385358 (75 mg/kg/d) plus paclitaxel (30 mg/kg/d) was well tolerated and inhibited tumor growth rate by nearly 80% relative to vehicle control . When A-385358 (100 mg/kg/d) was combined with a lower paclitaxel dose, the combination yielded a >100% increase in the time required for tumors to reach 900 mm³ (%ILS) compared with vehicle control [1]. Tumor growth inhibition was also observed with A-385358 doses as low as 50 mg/kg/d in combination with paclitaxel . The combination therapy produced a significant increase in mitotic arrest followed by apoptosis relative to paclitaxel monotherapy [1].

In Vivo Combination

Head-to-head

~80% tumor growth inhibition with paclitaxel combination

Supports in vivo Bcl-XL combination model-response context

A549 xenograft, SCID-beige mice

Evidence Dimension	In vivo tumor growth inhibition and survival prolongation
Target Compound Data	A-385358 (75 mg/kg/d) + paclitaxel (30 mg/kg/d): nearly 80% tumor growth inhibition. A-385358 (100 mg/kg/d) + low-dose paclitaxel: >100% increase in time to reach 900 mm³ tumor volume (%ILS)
Comparator Or Baseline	Paclitaxel monotherapy at equivalent doses
Quantified Difference	Combination with A-385358 reduces tumor growth rate by ~80% and extends time to tumor progression by >100% compared to paclitaxel alone
Conditions	A549 human non-small-cell lung cancer xenograft model in immunocompromised mice; daily oral administration of A-385358

Why This Matters

In vivo demonstration of combination efficacy provides the critical translational validation that distinguishes A-385358 from compounds with only in vitro activity data, justifying its selection for preclinical in vivo combination studies in Bcl-XL-expressing tumor models.

• [1] Shoemaker AR, Oleksijew A, Bauch J, Belli BA, Borre T, Bruncko M, et al. A small-molecule inhibitor of Bcl-XL potentiates the activity of cytotoxic drugs in vitro and in vivo. Cancer Res. 2006 Sep 1;66(17):8731-9. View Source

A-385358 vs. A-1331852: Understanding Potency Differences Between Early-Generation and Advanced Bcl-XL-Selective Inhibitors

A-1331852 represents a more recently developed, highly potent Bcl-XL-selective inhibitor with Ki <0.01 nM for Bcl-XL and Ki values of 6 nM, 4 nM, and 142 nM for Bcl-2, Bcl-w, and Mcl-1, respectively . In direct comparison, A-385358 exhibits Bcl-XL Ki = 0.80 nM—approximately 80-fold less potent than A-1331852 on a biochemical basis [1]. However, A-385358 remains a valuable research tool due to: (1) its well-characterized in vivo chemopotentiation profile published in a peer-reviewed study [1]; (2) its distinct chemical scaffold (N-acylsulfonamide) that predates and differs from later-generation inhibitors; and (3) its documented efficacy in specific combination therapy contexts [2]. Researchers requiring maximal Bcl-XL inhibitory potency should select A-1331852; those referencing historical literature or studying the chemopotentiation paradigm established by Shoemaker et al. should procure A-385358.

Evidence Dimension	Biochemical binding potency to Bcl-XL and selectivity profile
Target Compound Data	Bcl-XL Ki = 0.80 nM; Bcl-2 Ki = 67 nM; Bcl-w Ki = not reported; Mcl-1 Ki = not reported; Selectivity ratio (Bcl-2/Bcl-XL) = ~84-fold
Comparator Or Baseline	A-1331852: Bcl-XL Ki <0.01 nM; Bcl-2 Ki = 6 nM; Bcl-w Ki = 4 nM; Mcl-1 Ki = 142 nM; Selectivity ratio (Bcl-2/Bcl-XL) = >600-fold
Quantified Difference	A-1331852 is ~80-fold more potent at Bcl-XL and shows superior selectivity against Bcl-w (Ki = 4 nM vs. unreported for A-385358). A-385358's selectivity window is ~84-fold; A-1331852's is >600-fold
Conditions	Fluorescence polarization competition assays for Ki determination (A-385358); TR-FRET assays for Ki determination (A-1331852)—note different assay formats limit direct comparability

Why This Matters

Selection between these Bcl-XL inhibitors depends on experimental requirements: A-1331852 for maximal target engagement and potency; A-385358 for studies requiring the specific chemopotentiation profile characterized in the original 2006 Cancer Research publication or for continuity with existing literature using this compound.

• [1] Shoemaker AR, Oleksijew A, Bauch J, Belli BA, Borre T, Bruncko M, et al. A small-molecule inhibitor of Bcl-XL potentiates the activity of cytotoxic drugs in vitro and in vivo. Cancer Res. 2006 Sep 1;66(17):8731-9. View Source
• [2] Anjiechem. A-1331852 Product Information. Cellular activity 10- to 50-fold more potent than navitoclax and analog A-1155463. View Source

A-385358 vs. Navitoclax: Selectivity Window Translates to Differential Platelet Toxicity Risk Profile

A critical differentiating factor among Bcl-2 family inhibitors is the risk of on-target thrombocytopenia due to platelet dependence on Bcl-XL for survival. Navitoclax (ABT-263), a dual Bcl-2/Bcl-xL/Bcl-w inhibitor with Ki ≤0.5 nM for Bcl-xL , causes an immediate drop in peripheral platelet counts clinically because mature platelets critically depend on Bcl-xL [1]. This dose-limiting toxicity drove development of Bcl-2-selective venetoclax [1]. A-385358, with its ~84-fold Bcl-XL selectivity (Ki = 0.80 nM) versus Bcl-2 (Ki = 67 nM), has not been clinically evaluated and no direct platelet toxicity data are available in the peer-reviewed literature. The inference that its selectivity profile may differ from navitoclax's thrombocytopenia risk is a class-level extrapolation and should not be construed as established safety data.

Evidence Dimension	Inferred thrombocytopenia risk based on Bcl-xL inhibitory potency
Target Compound Data	Bcl-XL Ki = 0.80 nM; clinical safety data not available
Comparator Or Baseline	Navitoclax: Bcl-xL Ki ≤0.5 nM; documented dose-limiting thrombocytopenia in clinical trials due to Bcl-xL inhibition in platelets
Quantified Difference	Navitoclax Bcl-xL Ki ≤0.5 nM vs. A-385358 Bcl-xL Ki = 0.80 nM. The ~1.6-fold biochemical potency difference does not predict a meaningful difference in platelet toxicity; the absence of clinical data for A-385358 prevents any conclusion regarding relative safety
Conditions	This is a class-level inference only. No direct comparative toxicity data exist. Any assumption that A-385358 would exhibit reduced thrombocytopenia relative to navitoclax is unsupported by experimental evidence.

Why This Matters

This evidence item serves as an explicit caution: the absence of clinical or toxicology data for A-385358 means safety differentiation from navitoclax cannot be claimed. Procurement decisions based on presumed safety advantages are not evidence-supported. Researchers requiring a Bcl-XL inhibitor with established preclinical safety data should consult more recently developed compounds with published toxicology studies.

• [1] Tanos R, Karmali D, Nalluri S, Goldsmith KC. Select Bcl-2 antagonism restores chemotherapy sensitivity in high-risk neuroblastoma. BMC Cancer. 2016;16:97. View Source

A-385358: Key Research Applications

Dissecting Bcl-XL vs. Bcl-2 Survival Pathways

A-385358 is optimally deployed in experiments designed to interrogate Bcl-XL-specific survival dependencies. The compound kills IL-3-deprived FL5.12/Bcl-XL cells with an EC50 of 0.47±0.05 μM, while requiring a 4-fold higher concentration (1.9±0.1 μM) to achieve equivalent killing in FL5.12/Bcl-2 cells [1]. This cellular selectivity window (4-fold) directly reflects the ~84-fold biochemical binding preference for Bcl-XL over Bcl-2 (Kis of 0.80 nM vs. 67 nM) [1]. Researchers should use A-385358 in experiments where Bcl-XL dependency has been established or is being tested, and should include orthogonal controls with Bcl-2-selective inhibitors (e.g., venetoclax) to confirm target-specific effects [2].

Chemoresistance and Chemosensitization Mechanisms

A-385358's most thoroughly validated application is as a chemopotentiator in solid tumor cell lines. The compound enhances paclitaxel cytotoxicity by up to 25-fold in A549 NSCLC cells, and similar potentiation has been documented with etoposide, cisplatin, and doxorubicin across multiple tumor cell lines [1]. Researchers designing combination therapy studies should note that A-385358's single-agent activity is relatively modest (EC50 <500 nM only in Bcl-XL-dependent cells); the value proposition lies in its ability to lower the effective concentration of standard chemotherapeutic agents [2]. This application is supported by peer-reviewed data and represents the primary research use case validated by quantitative evidence [1].

In Vivo PoC for Bcl-XL Combinations

For researchers planning in vivo preclinical studies, A-385358 has demonstrated statistically significant tumor growth inhibition in the A549 NSCLC xenograft model when combined with paclitaxel. The combination of A-385358 (75 mg/kg/d) plus paclitaxel (30 mg/kg/d) inhibited tumor growth rate by nearly 80% relative to vehicle control and was well tolerated [1]. A higher dose of A-385358 (100 mg/kg/d) combined with low-dose paclitaxel extended the time to tumor progression (to 900 mm³) by >100% (%ILS) [2]. Doses as low as 50 mg/kg/d produced significant effects when combined with paclitaxel [1]. Researchers should note that in vivo efficacy has been published only for the paclitaxel combination in the A549 model; extension to other chemotherapeutic agents or tumor types, while mechanistically plausible, lacks direct published validation.

Historical Reference Compound for Bcl-2 Family Inhibitor Discovery and SAR Studies

A-385358 occupies a specific historical position in the Bcl-2 family inhibitor discovery timeline. Published in 2006 by the Abbott Laboratories/Idun Pharmaceuticals team that subsequently developed navitoclax (ABT-263) and venetoclax (ABT-199), A-385358 represents an early N-acylsulfonamide scaffold with characterized Bcl-XL selectivity [1]. The compound is referenced in the structure-activity relationship (SAR) studies leading to dual Bcl-2/Bcl-xL inhibitors [2]. Medicinal chemists and drug discovery researchers may procure A-385358 as a comparator compound when evaluating novel Bcl-XL inhibitors, as a positive control in biochemical assays, or to replicate published experiments from the 2006 Cancer Research study. It should not be selected as a chemical probe for novel target validation where more potent and better-characterized Bcl-XL inhibitors (e.g., A-1331852) are available .

Application

Selection Property

Validation Focus

Bcl-XL vs. Bcl-2 pathway attribution studies

Bcl-XL isoform selectivity context

Bcl-XL-dependent survival endpoint review

Chemoresistance mechanism research

Chemosensitization model-response context

Cytotoxicity potentiation endpoint review

In vivo Bcl-XL combination model studies

Xenograft model-response context

Tumor growth inhibition endpoint review

• [1] Shoemaker AR, Oleksijew A, Bauch J, Belli BA, Borre T, Bruncko M, et al. A small-molecule inhibitor of Bcl-XL potentiates the activity of cytotoxic drugs in vitro and in vivo. Cancer Res. 2006 Sep 1;66(17):8731-9. View Source
• [2] Bruncko M, Oost TK, Belli BA, Ding H, Joseph MK, Kunzer A, et al. Studies leading to potent, dual inhibitors of Bcl-2 and Bcl-xL. J Med Chem. 2007 Feb 22;50(4):641-62. View Source